Cas no 1261947-62-9 (4-(3-Pyrrolidinylcarbonylphenyl)phenol)

• Product Name: 4-(3-Pyrrolidinylcarbonylphenyl)phenol
• CAS No: 1261947-62-9
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD18313027
• CID: 2765324
• PubChem ID: 53218720
• Update Time: 2025-05-20

4-(3-Pyrrolidinylcarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-PYRROLIDINYLCARBONYLPHENYL)PHENOL
• 1261947-62-9
• Methanone, (4'-hydroxy[1,1'-biphenyl]-3-yl)-1-pyrrolidinyl-
• BS-20263
• DTXSID20683637
• (4'-Hydroxy[1,1'-biphenyl]-3-yl)(pyrrolidin-1-yl)methanone
• MFCD18313027
• 4-(3-Pyrrolidinylcarbonylphenyl)phenol

• MDL： MFCD18313027
• Inchi： 1S/C17H17NO2/c19-16-8-6-13(7-9-16)14-4-3-5-15(12-14)17(20)18-10-1-2-11-18/h3-9,12,19H,1-2,10-11H2
• InChI Key： FGZKZWSRHPUYMF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CC(=CC=2)O)C=1)N1CCCC1

Computed Properties

• Exact Mass: 267.125928785Da
• Monoisotopic Mass: 267.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Pyrrolidinylcarbonylphenyl)phenol

Introduction to 4-(3-Pyrrolidinylcarbonylphenyl)phenol (CAS No. 1261947-62-9)

4-(3-Pyrrolidinylcarbonylphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261947-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both pyrrolidine and phenolic moieties, which contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of 4-(3-Pyrrolidinylcarbonylphenyl)phenol consists of a central phenolic ring substituted with a 3-pyrrolidinylcarbonyl group. This arrangement creates a molecule with potential for diverse interactions with biological targets, making it a valuable scaffold for drug discovery and development. The presence of the pyrrolidine ring, known for its role in various bioactive molecules, suggests that this compound may exhibit properties relevant to pharmacological applications.

In recent years, there has been growing interest in the development of novel compounds that combine structural features from different chemical classes to enhance biological activity. The combination of a pyrrolidine moiety with a phenolic group in 4-(3-Pyrrolidinylcarbonylphenyl)phenol aligns with this trend, as such structures have been shown to possess improved binding affinity and selectivity towards certain biological targets. This has led to extensive research into its potential applications in medicinal chemistry.

One of the most compelling aspects of 4-(3-Pyrrolidinylcarbonylphenyl)phenol is its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylic acid functionality introduced by the 3-pyrrolidinylcarbonyl group provides a versatile handle for further chemical modifications, enabling the construction of derivatives with tailored biological properties. This flexibility has made it a subject of interest for researchers seeking to develop new therapeutic agents.

Recent studies have explored the pharmacological profile of 4-(3-Pyrrolidinylcarbonylphenyl)phenol and its derivatives, revealing promising activities in several disease models. For instance, preliminary investigations have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features have prompted exploration into its potential as an antimicrobial agent, targeting bacterial and fungal pathogens.

The synthesis of 4-(3-Pyrrolidinylcarbonylphenyl)phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern organic chemistry techniques in producing such intricate molecules.

The pharmacokinetic properties of 4-(3-Pyrrolidinylcarbonylphenyl)phenol are also under investigation to assess its suitability for therapeutic applications. Studies have focused on its solubility, stability, and metabolic fate, which are critical factors determining its bioavailability and efficacy. By understanding these parameters, researchers can design formulations that optimize the delivery and action of this compound in vivo.

In conclusion, 4-(3-Pyrrolidinylcarbonylphenyl)phenol (CAS No. 1261947-62-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in developing next-generation therapeutics.